Cas no 471-54-5 (Isocolumbin)

Isocolumbin structure

Product Name:Isocolumbin

CAS No:471-54-5

MF:C₂₀H₂₂O₆

MW:358.385086536407

CID:37617

PubChem ID:24721165

Update Time:2025-09-22

Isocolumbin Chemical and Physical Properties

Names and Identifiers

- Isocolumbin
- 5-Hydroxy-6,7-dimethoxylflavone
- (1R,3S,5S,8S)-5-(Furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14-dioxatetracyclo[10.2.2.02,11.03,8]hexadec
- Columbin
- BCP33582
- NSC16037
- C.A.S. 471,545
- 1,4-Etheno-3H,7H-benzo[1,2-c:3,4-c']dipyran-3,7-dione, 9-(3-furanyl)decahydro-4-hydr
- 471-54-5
- Q-100497
- FS-9823
- (1S,2S,3S,5S,8S,11R,12S)-5-(Furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14-dioxatetracyclo[10.2.2.02,11.03,8]hexadec-15-ene-7,13-dione
- AKOS037514699
- AKOS040760157
- CHEBI:81144
- CS-0022977
- DTXSID401099705
- Q27155101
- HY-N3050
- C17508
- (1R,4S,4aS,6aR,9R,10aR,10bR)-9-(3-Furanyl)-1,4,4a,5,6,6a,9,10,10a,10b-decahydro-4-hydroxy-4a,10a-dimethyl-1,4-etheno-3H,7H-benzo[1,2-c:3,4-c']dipyran-3,7-dione
- DA-64529
- MDL： MFCD02682936
- Inchi： 1S/C20H22O6/c1-18-9-14(11-5-8-24-10-11)25-16(21)12(18)3-6-19(2)15(18)13-4-7-20(19,23)17(22)26-13/h4-5,7-8,10,12-15,23H,3,6,9H2,1-2H3/t12-,13+,14+,15+,18-,19-,20-/m1/s1
- InChI Key： AALLCALQGXXWNA-UKFLMKJWSA-N
- SMILES： O1C([C@@]2(C=C[C@H]1[C@H]1[C@]3(C)C[C@@H](C4=COC=C4)OC([C@H]3CC[C@]12C)=O)O)=O

Computed Properties

Exact Mass: 358.14200
Monoisotopic Mass: 358.14163842 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 1
Complexity: 702
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 7
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 86
Molecular Weight: 358.4

Experimental Properties

Color/Form: Powder
Density: 1.4±0.1 g/cm3
Melting Point: 190°C
Boiling Point: 565.9±50.0 °C at 760 mmHg
Flash Point: 296.0±30.1 °C
PSA: 85.97000
LogP: 2.53270
Vapor Pressure: No data available

Isocolumbin Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

Isocolumbin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DCY-169-20 mg	IsocoluMbin	471-54-5	>98%, Standard References Grade	20mg	$280.0	2022-02-28
TRC	I798253-1mg	Isocolumbin	471-54-5		1mg	$ 50.00	2022-06-04
TRC	I798253-2mg	Isocolumbin	471-54-5		2mg	$ 70.00	2022-06-04
TRC	I798253-10mg	Isocolumbin	471-54-5		10mg	$ 295.00	2022-06-04
MedChemExpress	HY-N3050-1mg	Isocolumbin	471-54-5	≥99.0%	1mg	￥3500	2025-04-16
MedChemExpress	HY-N3050-5mg	Isocolumbin	471-54-5		5mg	￥3000	2022-08-31
Chengdu Biopurify Phytochemicals Ltd	BP0777-10mg	Isocolumbin	471-54-5	98%	10mg	$260	2021-12-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H39950-20mg	ISOCOLUMBIN	471-54-5	,98%	20mg	¥1518.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1133-2 mg	Isocolumbin	471-54-5		2mg	￥2593.00	2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R025038-10mg	Isocolumbin	471-54-5	98%()	10mg	￥1195	2024-05-23

Isocolumbin Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

471-54-5 (Isocolumbin) Related Products

Recommended suppliers

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent